Cas no 24678-65-7 (1H-Azepine-1-carbodithioicacid, hexahydro-, sodium salt (1:1))

• Product Name: 1H-Azepine-1-carbodithioicacid, hexahydro-, sodium salt (1:1)
• CAS No: 24678-65-7
• MF: C₇H₁₂NNaS₂
• MW: 197.296649932861
• CID: 277224
• PubChem ID: 23706058
• Update Time: 2025-04-19

1H-Azepine-1-carbodithioicacid, hexahydro-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-carbodithioicacid, hexahydro-, sodium salt (1:1)
• sodium,azepane-1-carbodithioic acid
• hexahydro-azepine-1-carbodithioic acid , sodium-salt
• NSC378687
• sodium azepane dithiocarbamate
• sodium cyclohexamethylenedithiocarbamate
• sodium hexamethylenedithiocarbamate
• sodium hexamethyleneiminecarbodithioate
• sodium hexamethyleneiminedithiocarbamate
• sodium N,N-(CH2)6-dithiocarbamate
• sodiumazepane-1-carbodithioate
• sodium (azepane-1-carbothioyl)sulfanide
• SCHEMBL3776809
• sodium N,N-hexamethylenedithiocarbamate
• sodium azepane-1-carbothioylsulfanide
• 24678-65-7
• EN300-768664
• AKOS016036560
• sodium;azepane-1-carbodithioate

• Inchi： 1S/C7H13NS2.Na/c9-7(10)8-5-3-1-2-4-6-8;/h1-6H2,(H,9,10);/q;+1/p-1
• InChI Key： JIOOEWTUIBUJDU-UHFFFAOYSA-M
• SMILES： [S-]C(N1CCCCCC1)=S.[Na+]

Computed Properties

• Exact Mass: 198.03900
• Monoisotopic Mass: 198.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 117
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3A^2

Experimental Properties

• Density: 1.154
• Boiling Point: 242.7°Cat760mmHg
• Flash Point: 100.6°C
• PSA: 74.13000
• LogP: 2.01500